Cas no 739365-06-1 (4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID)

4-Methoxy-1-methyl-1H-indole-2-carboxylic acid is a heterocyclic organic compound featuring a methoxy-substituted indole core with a carboxylic acid functional group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its methyl and methoxy substituents enhance stability and influence reactivity, enabling selective modifications. The compound is commonly utilized in medicinal chemistry research for constructing indole-based scaffolds, which are prevalent in drug discovery. High purity grades ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID structure
739365-06-1 structure
Product Name:4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID
CAS No:739365-06-1
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD06589823
CID:892587
PubChem ID:3159578
Update Time:2025-06-08

4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

    • 4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID
    • 4-methoxy-1-methylindole-2-carboxylic acid
    • SR-01000368599
    • SCHEMBL2326863
    • AKOS000302736
    • MFCD06589823
    • SR-01000368599-1
    • IYZATCSNWKJWIC-UHFFFAOYSA-N
    • 739365-06-1
    • 4-Methoxy-1-methyl-1H-indole-2-carboxylicacid
    • DTXSID00390175
    • MDL： MFCD06589823
    • Inchi： 1S/C11H11NO3/c1-12-8-4-3-5-10(15-2)7(8)6-9(12)11(13)14/h3-6H,1-2H3,(H,13,14)
    • InChI Key： IYZATCSNWKJWIC-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=CC2=C1C=C(C(=O)O)N2C

Computed Properties

  • Exact Mass: 205.07400
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.5Ų

Experimental Properties

  • PSA: 51.46000
  • LogP: 1.88510

4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID Security Information

  • HazardClass：IRRITANT

4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-METHOXY-1-METHYL-1H-INDOLE-2-CARBOXYLIC ACID Pricemore >>

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Chemenu
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A2B Chem LLC
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A2B Chem LLC
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